Elucidating biosynthetic pathways for vitamins and cofactors†
Natural Product Reports Pub Date: 2007-09-12 DOI: 10.1039/B703105J
Abstract
Covering: up to 2007
The elucidation of the pathways to the water-soluble vitamins and cofactors has provided many biochemical and chemical challenges. This is a reflection both of their complex chemical nature, and the fact that they are often made in small amounts, making detection of the enzyme activities and intermediates difficult. Here we present an orthogonal review of how these challenges have been overcome using a combination of methods, which are often ingenious. We make particular reference to some recent developments in the study of
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